Cas no 1426173-65-0 (Ampicillin-d5(Mixture of Diastereomers))

• Product Name: Ampicillin-d5(Mixture of Diastereomers)
• CAS No: 1426173-65-0
• MF: C₁₆H₁₉N₃O₄S
• MW: 354.435570955276
• CID: 4557269
• PubChem ID: 101386989
• Update Time: 2025-06-10

Ampicillin-d5(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Ampicillin-d5
• (2S,5R,6R)-6-[[(2R)-2-amino-2-(2,3,4,5,6-pentadeuteriophenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• DTXSID601101326
• G14060
• Ampicillin D5
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[[(2R)-2-amino-2-(phenyl-2,3,4,5,6-d5)acetyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
• 1426173-65-0
• CS-0092116
• DA-50435
• 1ST5608
• PD080624
• HY-B0522S
• Ampicillin-d5(Mixture of Diastereomers)

• Inchi： 1S/C16H19N3O4S/c1-16(2)11(15(22)23)19-13(21)10(14(19)24-16)18-12(20)9(17)8-6-4-3-5-7-8/h3-7,9-11,14H,17H2,1-2H3,(H,18,20)(H,22,23)/t9-,10-,11+,14-/m1/s1/i3D,4D,5D,6D,7D
• InChI Key： AVKUERGKIZMTKX-IEEUEUFMSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])N)=O)=O

Computed Properties

• Exact Mass: 354.14101100 g/mol
• Monoisotopic Mass: 354.14101100 g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 138
• Molecular Weight: 354.4

Ampicillin-d5(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Penams

Additional information on Ampicillin-d5(Mixture of Diastereomers)

Introduction to Ampicillin-d5(Mixture of Diastereomers) and Its Significance in Modern Research

Ampicillin-d5(Mixture of Diastereomers), a specialized derivative of the well-known antibiotic Ampicillin, is a compound with the CAS number 1426173-65-0. This isotope-labeled mixture of diastereomers has garnered significant attention in the field of pharmaceutical research due to its unique properties and applications. The introduction of deuterium atoms (denoted by the 'd' in its name) into the molecular structure of Ampicillin not only enhances its stability but also provides valuable insights into metabolic pathways and drug interactions.

The use of isotope-labeled compounds in pharmaceutical research has become increasingly prevalent, particularly in the study of drug metabolism and pharmacokinetics. The deuterium-labeled version of Ampicillin, specifically the Ampicillin-d5(Mixture of Diastereomers), offers a powerful tool for researchers to investigate the metabolic fate of antibiotics without altering their biological activity. This compound is particularly useful in kinetic studies, where it helps in elucidating the detailed mechanisms of drug metabolism and identifying key enzymes involved in the process.

In recent years, there has been a growing interest in the development of labeled antibiotics for use in diagnostic and therapeutic applications. The Ampicillin-d5(Mixture of Diastereomers) serves as a promising candidate for such applications due to its improved stability and isotopic properties. This compound can be employed in positron emission tomography (PET) scans and other imaging techniques to track the distribution and metabolism of antibiotics within the body. Such advancements not only enhance our understanding of antibiotic action but also pave the way for more targeted and effective treatments.

One of the most compelling aspects of Ampicillin-d5(Mixture of Diastereomers) is its role in studying antibiotic resistance. The deuterium labeling can help researchers understand how bacteria develop resistance to antibiotics by altering metabolic pathways. By comparing wild-type Ampicillin with its deuterated counterpart, scientists can gain insights into the specific biochemical changes that occur during resistance development. This information is crucial for developing strategies to combat antibiotic resistance, which remains one of the most significant challenges in modern medicine.

The synthesis and characterization of Ampicillin-d5(Mixture of Diastereomers) have been subjects of extensive research. The process involves careful selection and manipulation of diastereomer mixtures to ensure optimal isotopic incorporation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and identity of the labeled compound. These techniques provide detailed structural information, which is essential for understanding how the deuterium atoms influence the biological activity and metabolic behavior of Ampicillin.

The application of Ampicillin-d5(Mixture of Diastereomers) extends beyond basic research. In clinical settings, this compound can be used as a probe to study how different patient populations metabolize antibiotics. By analyzing urine and blood samples from patients who have been administered this labeled drug, clinicians can gain valuable information about individual metabolic rates and potential drug-drug interactions. This personalized approach to medicine aligns with the broader trend towards precision healthcare, where treatments are tailored to individual patient needs.

Future research directions for Ampicillin-d5(Mixture of Diastereomers) include exploring its potential as a therapeutic agent itself. Given its enhanced stability, this labeled antibiotic could be used in situations where traditional Ampicillin might degrade or lose efficacy. Additionally, studies are being conducted to investigate its use as a substrate for enzyme screening assays, which could accelerate the discovery of new drugs targeting bacterial infections.

The development and application of Ampicillin-d5(Mixture of Diastereomers) exemplify the growing importance of isotopic labeling in pharmaceutical research. This approach not only provides new tools for studying drug metabolism but also opens up avenues for innovative therapeutic strategies. As our understanding of these compounds continues to evolve, we can expect further advancements that will significantly impact both research and clinical practice.